(3S)-3-benzyl-1-(cyclopropylmethyl)-1,4-diazepane-2,5-dione

• IUPAC Name: (3S)-3-benzyl-1-(cyclopropylmethyl)-1,4-diazepane-2,5-dione
• InChI: InChI=1S/C16H20N2O2/c19-15-8-9-18(11-13-6-7-13)16(20)14(17-15)10-12-4-2-1-3-5-12/h1-5,13-14H,6-11H2,(H,17,19)/t14-/m0/s1
• InChI Key: YUHQROQCIKIWKU-AWEZNQCLSA-N
• Canonical SMILES: C1CC1CN2CCC(=O)NC(C2=O)CC3=CC=CC=C3
• Isomeric SMILES: C1CC1CN2CCC(=O)N[C@H](C2=O)CC3=CC=CC=C3
• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol

Description

(3S)-3-benzyl-1-(cyclopropylmethyl)-1,4-diazepane-2,5-dione, also known as BDZ, is a chemical compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of diazepanes and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

(3S)-3-benzyl-1-(cyclopropylmethyl)-1,4-diazepane-2,5-dione acts on the gamma-aminobutyric acid (GABA) receptor, which is a type of receptor that is involved in the regulation of neuronal activity. It enhances the activity of GABA, leading to an increase in inhibitory signaling and a decrease in excitatory signaling. This results in a calming effect on the brain, leading to its anxiolytic and sedative properties.
Biochemical and Physiological Effects
(3S)-3-benzyl-1-(cyclopropylmethyl)-1,4-diazepane-2,5-dione has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce anxiety, induce sleep, and enhance the effects of anesthesia. It has also been found to have anticonvulsant properties, making it useful for the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

(3S)-3-benzyl-1-(cyclopropylmethyl)-1,4-diazepane-2,5-dione has several advantages for use in lab experiments. It is readily available and can be synthesized using a variety of methods. It is also relatively stable and has a long shelf life. However, it has some limitations, including its potential for abuse and addiction, as well as its sedative effects, which can interfere with cognitive function.

Future Directions

There are several potential future directions for research on (3S)-3-benzyl-1-(cyclopropylmethyl)-1,4-diazepane-2,5-dione. One area of interest is its potential use in the treatment of anxiety and sleep disorders. Another area of interest is its potential use in the treatment of epilepsy. Further research is also needed to better understand its mechanism of action and to develop more selective compounds that target specific subtypes of the GABA receptor.

Synthesis Methods

(3S)-3-benzyl-1-(cyclopropylmethyl)-1,4-diazepane-2,5-dione can be synthesized using a variety of methods, including the reaction of cyclopropylmethylamine with benzylchloroformate, followed by cyclization with ethyl chloroformate. Another method involves the reaction of cyclopropylmethylamine with benzylamine, followed by cyclization with diethyl oxalate.

Scientific Research Applications

(3S)-3-benzyl-1-(cyclopropylmethyl)-1,4-diazepane-2,5-dione has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to exhibit anxiolytic and sedative properties, making it useful for the treatment of anxiety and sleep disorders.